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Compound of Interest

Compound Name: Aloinoside B

Cat. No.: B3060907

An In-depth Technical Guide to the Physical and Chemical Properties of Aloinoside B

This guide provides a comprehensive overview of the known physical and chemical properties
of Aloinoside B, a naturally occurring anthrone C-glycoside found in various Aloe species.[1]
The information is tailored for researchers, scientists, and drug development professionals, with
a focus on quantitative data, experimental methodologies, and the visualization of relevant
biological pathways.

Chemical and Physical Properties

Aloinoside B is a significant secondary metabolite primarily located in the latex of Aloe plants,
where it is believed to function as a defense compound.[1][2] It is structurally identified as 10-
glucopyranosyl-1, 8-dihydroxy-3-(rhamnopyranosyl-hydroxymethyl)-9(10H.)-anthracenone.[3]
[41[5]

General and Structural Data

The fundamental chemical identifiers and properties of Aloinoside B are summarized below.
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Property

Value

Reference(s)

CAS Number

11006-91-0

[2][6]

Molecular Formula

C27H32013

[2][6]

Molecular Weight

564.54 g/mol

[2](6]

IUPAC Name

(10R)-1,8-dihydroxy-10-
[(2S,3R,4R,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-yl]-3-
[(2R,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyloxan-2-
ylJoxymethyl]-10H-anthracen-
9-one

[7]

Synonyms

11-o0-Rhamnosylaloin B, 10-

Deoxyaloinoside D

[6]7]

Source

Found in Aloe ferox, Aloe
africana, and other Aloe

species.[7]

[7]

Physicochemical Data

This table outlines the key physicochemical properties of Aloinoside B, crucial for its handling,
formulation, and experimental use.

Property Value Reference(s)
Physical Description Powder -
Purity (Typical) >98% (HPLC) [6]

- Soluble in DMSO, Methanol,
Solubility Ethanol -
anol.

Powder: -20°C (3 years); 4°C
(2 years). In solvent: -80°C (6 -
months); -20°C (1 month).

Storage Conditions
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Note: Detailed, publicly available spectral data such as specific UV Amax, IR absorption bands,
and comprehensive 1H and 13C NMR chemical shift assignments for Aloinoside B are limited
in the reviewed literature. However, the techniques have been used for its structural
elucidation.[3][5]

Experimental Protocols
Isolation and Purification of Aloinoside B

A general method for the isolation of Aloinoside B from South African Cape aloes has been
described.[8] While a detailed, step-by-step protocol with specific yields is not available in the
cited literature, the workflow involves extraction followed by chromatographic separation.

General Workflow:

o Extraction: The crude powder of aloes is extracted with a suitable solvent such as n-butanol
to create a crude extract.[8]

o Chromatography: The resulting crude extract is subjected to silica gel column
chromatography.[8]

o Elution: The compound is eluted using a solvent system, for example, a gradient of
chloroform-methanol.[8]

 Structure Elucidation: The final structure of the isolated compound is confirmed using various
spectroscopic methods, including Infrared (IR) spectroscopy, Mass Spectrometry (MS), and
Nuclear Magnetic Resonance (NMR) techniques such as 1H NMR, 13C NMR, HMQC,
HMBC, and 1H-1H COSY.[3][5]

Purification & Elucidation
Silica Gel Column Spectroscopic Analysis
(NMR, MS, IR)

Elution .
Chromatography (e.g., Chloroform-Methanol) Isolated Aloinoside B
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General workflow for Aloinoside B isolation.

Biological Activity and Metabolism
Metabolism by Intestinal Bacteria

Aloinoside B is known to be metabolized by intestinal microflora. Studies using rat intestinal
bacteria have shown that Aloinoside B is converted into several other compounds, including
barbaloin (aloin B), isobarbaloin (aloin A), and a hydroxylated metabolite.[3][5] This
biotransformation is significant as barbaloin is considered a pro-drug that is further metabolized
to aloe-emodin-9-anthrone, the compound believed to be responsible for the laxative effects of
aloes.[3][8] The peak formation of barbaloin from Aloinoside B occurs approximately 3 hours

Aloinoside B

(Rat Intestinal Bacteria)

De-rhamnosylation Hydroxylation

(Hydroxyl Metabolite)

after oral administration.[3]

De-rhamnosylation
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|
|
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Metabolic pathway of Aloinoside B by intestinal bacteria.

Signaling Pathways of Related Aloe Compounds

Direct research on the specific signaling pathways modulated by Aloinoside B is not
extensively available. However, studies on structurally related compounds from Aloe, such as
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Aloin and Aloesin, provide valuable insights into the potential biological activities.

Aloin: This compound, a metabolite of Aloinoside B, has been shown to offer protection
against UVB-induced skin damage. It mitigates cellular apoptosis by modulating several critical
signaling pathways, including PI3K-Akt, p53, and TGF-B.[1][9] Furthermore, Aloin inhibits the
activation of the stress-activated protein kinases p38 and JNK in response to UVB irradiation.
[1] Its anti-inflammatory properties are also demonstrated through the inhibition of the NF-kB
and JAK1-STAT1/3 signaling pathways in response to lipopolysaccharide (LPS).[10][11]
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Inhibitory action of Aloin on UVB-induced stress pathways.

Aloesin: Another compound found in Aloe, Aloesin, has been demonstrated to accelerate skin
wound healing. Its mechanism involves the modulation of the MAPK/Rho and Smad signaling
pathways, which are crucial for cell migration, angiogenesis, and tissue development during the
healing process.[12]

This guide summarizes the current technical knowledge on Aloinoside B. While foundational
data on its physicochemical properties and metabolism exists, further research is needed to
fully elucidate its specific spectral characteristics and the precise signaling pathways it
modulates to exert its biological effects. The activities of related compounds like Aloin and
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Aloesin suggest promising areas for future investigation into the therapeutic potential of
Aloinoside B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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